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Compound of Interest

Compound Name:
tert-Butyl (2,3-

dihydroxypropyl)carbamate

Cat. No.: B163539 Get Quote

A Technical Guide to tert-Butyl (2,3-
dihydroxypropyl)carbamate
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of tert-butyl (2,3-
dihydroxypropyl)carbamate, a key intermediate in organic synthesis. The document details

its chemical properties, provides an experimental protocol for its synthesis, and illustrates its

synthetic pathway.

Chemical Identity and Properties
The compound with the common name (2,3-dihydroxy-propyl)-carbamic acid tert-butyl ester is

formally known by its IUPAC name: tert-butyl N-(2,3-dihydroxypropyl)carbamate.[1] It is often

used as a protected form of 3-amino-1,2-propanediol, where the tert-butoxycarbonyl (Boc)

group serves as a protecting group for the amine functionality.[2] This protection strategy is

common in multi-step organic syntheses, particularly in the development of pharmaceutical

compounds.

Table 1: Physicochemical Properties of tert-Butyl N-(2,3-dihydroxypropyl)carbamate
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Property Value Source

IUPAC Name
tert-butyl N-(2,3-

dihydroxypropyl)carbamate
PubChem[1]

CAS Number 137618-48-5 Sigma-Aldrich[2]

Molecular Formula C8H17NO4 PubChem[1]

Molecular Weight 191.22 g/mol PubChem[1], Sigma-Aldrich[2]

Appearance White solid Sigma-Aldrich[2]

Melting Point 60-63 °C (lit.)
Sigma-Aldrich[2], Thomas

Scientific[3]

InChI Key
OWAMQHJPVUGZSB-

UHFFFAOYSA-N
Sigma-Aldrich[2]

SMILES CC(C)(C)OC(=O)NCC(O)CO Sigma-Aldrich[2]

Synthesis of tert-Butyl N-(2,3-
dihydroxypropyl)carbamate
The synthesis of tert-butyl N-(2,3-dihydroxypropyl)carbamate typically involves the protection of

the amino group of 3-amino-1,2-propanediol using di-tert-butyl dicarbonate (Boc anhydride).

This reaction is a standard procedure for introducing the Boc protecting group onto a primary

amine.

This protocol is a representative method for the synthesis of tert-butyl N-(2,3-

dihydroxypropyl)carbamate.

Materials:

3-amino-1,2-propanediol

Di-tert-butyl dicarbonate (Boc)₂O

Dichloromethane (DCM) or Tetrahydrofuran (THF)
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Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

Dissolution: Dissolve 3-amino-1,2-propanediol (1.0 equivalent) in a suitable solvent such as

dichloromethane (DCM) or a mixture of THF and water in a round-bottom flask.

Cooling: Cool the solution to 0 °C in an ice bath with stirring.

Addition of Boc Anhydride: Add di-tert-butyl dicarbonate (1.1 equivalents) portion-wise to the

cooled solution.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up:

Once the reaction is complete, concentrate the mixture under reduced pressure using a

rotary evaporator to remove the organic solvent.

Add water to the residue and transfer the mixture to a separatory funnel.

Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3x).

Combine the organic extracts and wash sequentially with saturated aqueous NaHCO₃

solution and brine.
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Drying and Concentration: Dry the combined organic layer over anhydrous MgSO₄ or

Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

Purification: The crude product, tert-butyl N-(2,3-dihydroxypropyl)carbamate, can be purified

by column chromatography on silica gel or by recrystallization to afford a white solid.[2][4]

Applications in Research and Drug Development
tert-Butyl N-(2,3-dihydroxypropyl)carbamate serves as a valuable building block in organic

synthesis. The diol functionality allows for further chemical transformations, while the Boc-

protected amine remains unreactive until deprotection is desired.

Key Applications:

Synthesis of Chiral Building Blocks: The 2-hydroxy group can be targeted for stereospecific

reactions, making it a precursor for chiral molecules.

Preparation of Pharmaceutical Intermediates: It is a key component in the synthesis of more

complex molecules with potential therapeutic applications. The carbamate functional group is

a structural motif found in numerous drugs.[5]

Mass Spectrometry: It has been used in the preparation of isobaric mix solutions for post-

column infusion experiments in single-stage orbitrap mass spectrometric analysis.[6]

Visualized Synthetic Pathway and Applications
The following diagrams illustrate the synthesis and utility of tert-butyl N-(2,3-

dihydroxypropyl)carbamate.
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Synthesis Pathway

3-Amino-1,2-propanediol

Reaction at 0°C to RT
in DCM or THF/Water

Di-tert-butyl dicarbonate
(Boc)₂O

tert-Butyl
N-(2,3-dihydroxypropyl)carbamate

Click to download full resolution via product page

Caption: Synthetic route to tert-Butyl N-(2,3-dihydroxypropyl)carbamate.
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Click to download full resolution via product page

Caption: Utility of the target compound as a synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tert-butyl N-(2,3-dihydroxypropyl)carbamate | C8H17NO4 | CID 4206999 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. sigmaaldrich.com [sigmaaldrich.com]

3. thomassci.com [thomassci.com]

4. Organic Syntheses Procedure [orgsyn.org]

5. Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used
as Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]

6. N-(2,3-二羟基丙基)氨基甲酸叔丁酯 97% | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [(2,3-dihydroxy-propyl)-carbamic acid tert-butyl ester
IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163539#2-3-dihydroxy-propyl-carbamic-acid-tert-
butyl-ester-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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